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Compound of Interest

Compound Name: 2,5-Dichlorobenzene-1,4-diamine

Cat. No.: B146562

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dichlorobenzene-1,4-diamine, with the CAS number 20103-09-7, is an aromatic
compound featuring a benzene ring substituted with two amine groups and two chlorine atoms.
[1] Its formal IUPAC name is 2,5-dichlorobenzene-1,4-diamine.[2] This specific molecular
structure imparts unique chemical properties that make it a valuable intermediate in various
industrial syntheses, particularly in the production of high-performance pigments.[1][3] While its
primary application lies in the pigment industry, its structural characteristics suggest potential
for exploration in other areas, including pharmaceutical intermediates and specialty chemicals.

[3]

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-Dichlorobenzene-1,4-diamine is
presented in the table below, compiled from various sources.
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Property Value Reference

Molecular Formula C6H6CI2N2 [21[31[41[5]

Molecular Weight 177.03 g/mol [2][4]

Appearance White to Brown powder to (Al[6]
crystal

Melting Point 164-166 °C (decomposes) [31141[5]

Boiling Point 303.7 £ 37.0 °C at 760 mmHg [3][5]

Density 1.5+0.1 g/cm3 [315]

Flash Point 137.5 +26.5 °C [3][5]

pKa 3.16 £ 0.10 (Predicted) [4]

LogP 1.76 (5]

Storage Temperature 2-8°C [41[5]

Synthesis and Manufacturing

The synthesis of 2,5-Dichlorobenzene-1,4-diamine is a multi-step process that demands

precise control over reaction conditions to achieve high purity and yield.[1] A common starting

material for its synthesis is 2,5-dichloroaniline.[1] The process can involve several key chemical

transformations, including acylation, nitration, hydrolysis, and reduction.[1] Quality control

during manufacturing is critical, often employing techniques like HPLC, GC-MS, NMR, and IR

spectroscopy to ensure a purity of over 98.5%.[1]

Experimental Protocol: Synthesis from 2,5-dichloro-4-

nitroaniline

One documented method for the synthesis of 2,5-Dichlorobenzene-1,4-diamine involves the

reduction of 2,5-dichloro-4-nitroaniline. The following protocol is based on a literature example:

[4]

Materials:
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2,5-dichloro-4-nitroaniline (41.4 g)

Deionized water (200 mL)

Sodium hydroxide (6 g)

1,4-naphthoquinone (0.3 g)

80% hydrazine hydrate solution (25 g)
Procedure:

o To areaction vessel, add 200 mL of deionized water, 41.4 g of pulverized 2,5-dichloro-4-
nitroaniline, 6 g of sodium hydroxide, 0.3 g of 1,4-naphthoquinone, and 25 g of 80%
hydrazine hydrate solution.[4]

¢ Maintain the reaction system in an aqueous phase.[4]

o Continuously stir the reaction mixture for 9 hours at a temperature range of 85°C to 95°C.[4]
 After the reaction is complete, separate the product by filtration.[4]

e Wash the filter cake with deionized water.[4]

e Dry the product under appropriate conditions to yield 2,5-dichloro-1,4-benzenediamine (34.0
9).14]

e The purity of the product can be determined by gas chromatography (GC) and other
chemical purity analyses. In one instance, this method yielded a product with 96% purity by
GC and 99.6% by chemical purity analysis.[4]

Experimental Protocol: Synthesis via Diazotization and
Reduction

An alternative synthetic route starts from 2,5-dichloroaniline and involves diazotization,
coupling, and subsequent reduction.[7]

Conceptual Workflow:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5693234.htm
https://patents.google.com/patent/CN103508903A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 2,5-Dichlorobenzene-1,4-diamine
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(NaNO2, HCl, 0-5°C)

2.,5-Dichloroaniline

Coupling Reaction Recycle

Reduction

(Zinc, Acidic Conditions)

Aniline Recovery

2,5-Dichlorobenzene-1,4-diamine (Steam Distillation)

Click to download full resolution via product page
Caption: Synthetic pathway via diazotization and reduction.

Applications

The primary industrial application of 2,5-Dichlorobenzene-1,4-diamine is as a key
intermediate in the synthesis of high-performance azo pigments, most notably Pigment Red
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214.[1][3] The presence of chlorine atoms in its structure enhances the lightfastness and
thermal stability of the resulting pigments.[1]

Pigment Synthesis Workflow:

Role in Pigment Red 214 Synthesis

2,5-Dichlorobenzene-1,4-diamine

Diazotization

Naphthol Derivative
(Coupling Component)

Azo Coupling Reaction

Pigment Red 214

Click to download full resolution via product page

Caption: Role in Pigment Red 214 Synthesis.

Safety and Toxicology

2,5-Dichlorobenzene-1,4-diamine is classified as harmful if swallowed and causes skin and
serious eye irritation.[2][4] It may also cause respiratory irritation.[2]

Summary of Hazard Information:
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Hazard Class Category
Acute oral toxicity Category 4
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2
Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Toxicological Data:

Route of .

Test Species Dose Reference
Exposure

LD50 Oral Rat 1750 mg/kg [5]

It is also identified as a potential methemoglobin-forming agent.[2] Appropriate personal
protective equipment, including gloves, eye protection, and a dust mask, should be used when
handling this chemical.[5]

Potential for Drug Development

While the primary use of 2,5-Dichlorobenzene-1,4-diamine is in the pigment industry, its
chemical structure, an aromatic diamine, is a common scaffold in medicinal chemistry. The
presence of chlorine atoms can influence the pharmacokinetic and pharmacodynamic
properties of a molecule, potentially enhancing metabolic stability or modulating receptor
binding. Further research could explore its utility as a building block for the synthesis of novel
therapeutic agents. The reactivity of the amine groups allows for a variety of chemical
modifications, opening avenues for the creation of diverse compound libraries for screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

